Cas no 118470-93-2 (Pyrido[2,3-b]pyrazine-2,3-dione,4-ethyl-1,4-dihydro-)

• Product Name: Pyrido[2,3-b]pyrazine-2,3-dione,4-ethyl-1,4-dihydro-
• CAS No: 118470-93-2
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 132956
• PubChem ID: 14460550
• Update Time: 2025-04-19

Pyrido[2,3-b]pyrazine-2,3-dione,4-ethyl-1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine-2,3-dione,4-ethyl-1,4-dihydro-
• 4-ETHYL-1,4-DIHYDROPYRIDO[2,3-B]PYRAZINE-2,3-DIONE
• 4-ethyl-1H-pyrido[2,3-b]pyrazine-2,3-dione
• Pyrido[2,3-b]pyrazine-2,3-dione, 4-ethyl-1,4-dihydro- (9CI)
• 4-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-pyrido(2,3-e)pyrazine
• UMISKNXOCJRDKG-UHFFFAOYSA-N
• SCHEMBL9523874
• DTXSID10560620
• 118470-93-2
• Pyrido[2,3-b]pyrazine-2,3-dione, 4-ethyl-1,4-dihydro-(9CI)
• 4-Ethylpyrido[2,3-b]pyrazine-2,3(1H,4H)-dione

• Inchi： 1S/C9H9N3O2/c1-2-12-7-6(4-3-5-10-7)11-8(13)9(12)14/h3-5H,2H2,1H3,(H,11,13)
• InChI Key： UMISKNXOCJRDKG-UHFFFAOYSA-N
• SMILES： O=C1C(NC2=CC=CN=C2N1CC)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.3